Cas no 893914-91-5 (ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}propanoate)

• Product Name: ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}propanoate
• CAS No: 893914-91-5
• MF: C₁₆H₁₅ClN₄O₂S
• MW: 362.833900690079
• CID: 6377160
• PubChem ID: 18561830
• Update Time: 2025-10-20

ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}propanoate
• AKOS024615601
• SR-01000909460-1
• SR-01000909460
• ethyl 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)propanoate
• 893914-91-5
• ethyl 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}propanoate
• ethyl 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylpropanoate
• F1874-0712
• Propanoic acid, 2-[[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-, ethyl ester

• Inchi： 1S/C16H15ClN4O2S/c1-3-23-16(22)10(2)24-15-13-8-20-21(14(13)18-9-19-15)12-6-4-11(17)5-7-12/h4-10H,3H2,1-2H3
• InChI Key： UIWPAJNHYLTDKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)SC(C(=O)OCC)C

Computed Properties

• Exact Mass: 362.0604246g/mol
• Monoisotopic Mass: 362.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 457.6±45.0 °C(Predicted)
• pka: 1.75±0.30(Predicted)

Additional information on ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}propanoate

Professional Introduction to Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate (CAS No. 893914-91-5)

Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate, with the CAS number 893914-91-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups, making it a promising candidate for further investigation in drug discovery. Specifically, the presence of a 4-chlorophenyl moiety and a 1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl group contributes to its unique chemical properties and biological interactions. These structural elements are known to influence the compound's binding affinity and pharmacological effects, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied for their potential in oncology, immunology, and anti-inflammatory applications. The sulfanyl group in Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate plays a crucial role in modulating the compound's bioactivity by enhancing its solubility and interactions with biological targets.

Current research in this domain has highlighted the importance of optimizing the structural features of pyrazolo[3,4-d]pyrimidine derivatives to improve their pharmacokinetic properties and therapeutic efficacy. Studies have demonstrated that modifications in the substitution patterns of these compounds can significantly alter their biological activity. For instance, the introduction of electron-withdrawing groups such as chlorine atoms can enhance the compound's binding affinity to specific enzymes or receptors.

Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate has been subjected to various biochemical assays to evaluate its potential as a lead compound for drug development. Preliminary results indicate that this compound exhibits promising inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

The pharmacological profile of Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate is further enhanced by its ability to interact with multiple biological targets simultaneously. This polypharmacicity is advantageous in developing drugs that can address complex diseases through multiple mechanisms of action. However, it also necessitates thorough characterization to understand potential off-target effects and ensure safety.

In conclusion, Ethyl 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}propanoate (CAS No. 893914-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.